2-(3-Isopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• IUPAC Name: 4,4,5,5-tetramethyl-2-(3-propan-2-ylphenyl)-1,3,2-dioxaborolane
• InChI: InChI=1S/C15H23BO2/c1-11(2)12-8-7-9-13(10-12)16-17-14(3,4)15(5,6)18-16/h7-11H,1-6H3
• InChI Key: ORRCXIHAXGJPNU-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC=C2)C(C)C
• Molecular Formula: C15H23BO2
• DSSTOX Substance ID: DTXSID90623707
• Molecular Weight: 246.15 g/mol
• CAS RN: 325142-89-0

Description

Synthesis Analysis

Pinacol boronic esters, which are similar to the compound , are highly valuable building blocks in organic synthesis. Protodeboronation of these esters is not well developed, but catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters has been reported. This process utilizes a radical approach and can be paired with a Matteson–CH2–homologation.

Scientific Research Applications

Pharmaceutical Intermediates

. Its role is crucial in the synthesis of various drugs, where it can be incorporated into the molecular structure of the final therapeutic agent or used in the modification of other compounds to enhance their pharmacological properties.

Neutron Capture Therapy

. This is a type of cancer treatment that targets and destroys cancer cells more effectively and with less harm to surrounding healthy tissue compared to traditional radiation therapy.

Organic Synthesis

In organic chemistry, this compound is a valuable building block. .

Drug Delivery Systems

The compound’s derivatives are being studied for use in drug delivery systems. .

Suzuki-Miyaura Cross-Coupling

.

Diastereo- and Enantioselective Synthesis

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Protodeboronation

It serves as a reagent in protodeboronation, a process that removes the boron moiety from molecules. .

Advanced Material Synthesis

Lastly, the compound finds applications in the synthesis of advanced materials. .

Safety and Hazards

The safety data sheet for “2-(3-Isopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane” is not available in the search results. Therefore, the specific safety and hazards associated with this compound are not known.

Mechanism of Action

Target of Action

The primary target of 2-(3-Isopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, also known as 3-ISOPROPYLPHENYLBORONIC ACID, PINACOL ESTER, is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

The compound interacts with its targets through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This interaction results in the formation of new carbon-carbon bonds, which is a key step in the SM cross-coupling reaction .

Biochemical Pathways

The compound affects the SM cross-coupling reaction pathway . This pathway involves the conjoining of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The downstream effects of this pathway include the formation of new carbon-carbon bonds, which are crucial in organic synthesis .

Pharmacokinetics

These compounds are only marginally stable in water , which could impact their bioavailability.

Result of Action

The result of the compound’s action is the formation of new carbon-carbon bonds via the SM cross-coupling reaction . This reaction is exceptionally mild and functional group tolerant, making it a valuable tool in organic synthesis .

Action Environment

The action of the compound can be influenced by environmental factors. For instance, the stability of the compound can be affected by exposure to air and moisture . Additionally, the compound’s action can be influenced by the specific conditions under which the SM cross-coupling reaction is carried out .